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Compound of Interest

Compound Name:
2-(3-Methoxy-phenyl)-thiazole-5-

carboxylic acid

CAS No.: 886370-57-6

Cat. No.: B3058257

Get Quote
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Executive Summary
The thiazole pharmacophore is a cornerstone of medicinal chemistry, present in drugs ranging

from ritonavir (antiviral) to dasatinib (antineoplastic). This guide focuses on a specific subclass:

3-methoxyphenyl thiazole derivatives. Unlike their para-substituted (4-methoxy) counterparts

which often favor planar conformations, the meta-substitution (3-methoxy) introduces a critical

"molecular twist." This steric deviation alters solubility, receptor binding kinetics, and electronic

distribution, making these derivatives unique candidates for multidrug-resistant (MDR) bacterial

strains and tubulin-targeting anticancer therapies.

The Core Scaffold & SAR Analysis
The "Meta-Methoxy" Twist
The defining feature of this subclass is the presence of a methoxy group at the C3 position of

the phenyl ring attached to the thiazole core.
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Electronic Modulation: The methoxy group is an Electron Donating Group (EDG). At the meta

position, it exerts a negative inductive effect (-I) on the ring sigma bonds but cannot donate

electrons via resonance (+R) to the thiazole ring as effectively as a para substituent. This

results in a phenyl ring that is less electron-rich than the para-isomer, potentially reducing

metabolic oxidation rates.

Conformational Locking: Crystallographic data indicates that 3-methoxyphenyl groups often

adopt a non-planar conformation relative to the thiazole ring (dihedral angles ~70-80°). This

"twist" prevents DNA intercalation (reducing genotoxicity) while allowing the molecule to fit

into globular hydrophobic pockets, such as the colchicine-binding site of tubulin.
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Figure 1: SAR Map highlighting the critical role of the 3-methoxy substituent in inducing

conformational changes distinct from para-substituted analogs.

Chemical Synthesis Strategy
The most robust method for synthesizing these derivatives is the Hantzsch Thiazole Synthesis.

This pathway is preferred for its high atom economy and scalability.

Synthesis Workflow (Graphviz Visualization)
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Figure 2: Step-wise Hantzsch synthesis pathway for generating the core scaffold.

Detailed Experimental Protocol
Objective: Synthesis of 4-(3-methoxyphenyl)thiazol-2-amine.

Reagents:

3-Methoxyacetophenone (10 mmol)

Bromine (10 mmol) or N-Bromosuccinimide (NBS)

Thiourea (12 mmol)

Ethanol (Absolute)[1]

Glacial Acetic Acid[1][2][3]
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Protocol:

Bromination: Dissolve 3-methoxyacetophenone (1.50 g, 10 mmol) in 15 mL of glacial acetic

acid. Add bromine (0.51 mL, 10 mmol) dropwise at 0°C. Stir for 2 hours until the orange color

fades. Pour into ice water, extract with ethyl acetate, and evaporate to obtain α-bromo-3-

methoxyacetophenone.

Cyclization: Dissolve the crude α-bromoketone in 20 mL of ethanol. Add thiourea (0.91 g, 12

mmol).

Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor progress via TLC

(Hexane:EtOAc 7:3).

Workup: Cool the reaction mixture. A precipitate (hydrobromide salt) will form. Filter and

wash with cold ethanol.

Neutralization: Suspend the solid in water and adjust pH to ~8-9 using ammonium hydroxide.

Filter the free base, wash with water, and recrystallize from ethanol.[1]

Validation Criteria:

Yield: Expected >70%.

Melting Point: Distinct sharp range (e.g., 138–140°C).

1H NMR (DMSO-d6): Look for the thiazole C5-H singlet around δ 7.0–7.3 ppm and the

methoxy singlet at δ 3.8 ppm.

Biological Evaluation & Data
Comparative Activity Profile
The 3-methoxy derivatives exhibit a distinct profile compared to 4-methoxy analogs. While 4-

methoxy derivatives often show higher affinity for Adenosine A3 receptors due to steric fit in a

narrow cleft, 3-methoxy derivatives excel in broad-spectrum cytotoxicity and antimicrobial

applications where lipophilicity and non-planar geometry are advantageous.

Table 1: Biological Activity Summary
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Target / Assay
Activity Trend (3-
Methoxy)

Comparison to 4-
Methoxy

Mechanism Insight

Anticancer (MCF-7)
Moderate to High (

)

Comparable,

sometimes superior

Non-planar "twist"

aids tubulin binding.

Antimicrobial (S.

aureus)

High Potency (MIC

)
Superior

Increased lipophilicity

aids membrane

penetration.

Adenosine A3

Receptor

Low Affinity (

)

Inferior (

)

3-methoxy steric clash

prevents receptor

docking.

Antifungal (C.

albicans)
Moderate Equivalent

Dependent on C2-

hydrazone linker.

Bioassay Protocols
Protocol A: MTT Cytotoxicity Assay

Cell Lines: MCF-7 (Breast), HepG2 (Liver).[2]

Seeding:

cells/well in 96-well plates.

Treatment: Incubate with compound (0.1–100 µM) for 48h.

Readout: Add MTT reagent, dissolve formazan in DMSO, read Absorbance at 570 nm.

Control: Doxorubicin (Positive), DMSO (Vehicle).

Protocol B: Antimicrobial Broth Microdilution
Standard: CLSI M07-A10 guidelines.

Inoculum:

CFU/mL.
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Media: Mueller-Hinton Broth.

Endpoint: Minimum Inhibitory Concentration (MIC) defined as no visible growth after 24h at

37°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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